Cas no 339009-06-2 (5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid)

• Product Name: 5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid
• CAS No: 339009-06-2
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• MDL: MFCD00140094
• CID: 1070336
• PubChem ID: 2764228
• Update Time: 2025-04-20

5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
• 339009-06-2
• AKOS005070969
• 7E-405S
• CS-0360754
• Oprea1_211169
• DS-016957
• SCHEMBL4479607
• 5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylicacid
• 5-chloro-1-[(2,6-dichlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 5-chloro-1-[(2,6-dichlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid
• MFCD00140094
• 5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid

• MDL： MFCD00140094
• Inchi： 1S/C13H8Cl3NO3/c14-9-2-1-3-10(15)8(9)6-17-5-7(13(19)20)4-11(16)12(17)18/h1-5H,6H2,(H,19,20)
• InChI Key： LOEJZAMNHQPBSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C(=CC(C(=O)O)=C1)Cl)=O)Cl

Computed Properties

• Exact Mass: 330.956976g/mol
• Monoisotopic Mass: 330.956976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: 288-289°C

5-Chloro-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid Security Information

• HazardClass：IRRITANT